2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14FN3O2/c1-11(19-16(22)13-9-5-6-10-14(13)18)17-20-15(21-23-17)12-7-3-2-4-8-12/h2-11H,1H3,(H,19,22)
• InChI Key: NKVXZUPICOLEJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family, which is known for its diverse biological and pharmacological activities.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is not fully understood. However, it has been suggested that the compound may exert its biological activities through the modulation of various signaling pathways. For example, it has been reported to inhibit the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been reported to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide in lab experiments is its diverse biological and pharmacological activities. This compound has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial properties, making it a promising candidate for various applications. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide. One possible direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on different signaling pathways. Furthermore, it may be worthwhile to explore the structure-activity relationship of this compound and its analogs to identify more potent and selective compounds. Finally, the development of new synthetic methods for this compound may facilitate its use in various applications.

Synthesis Methods

The synthesis of 2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been described in the literature. One of the methods involves the reaction of 2-fluorobenzoyl chloride with ethyl 3-phenyl-1,2,4-oxadiazole-5-carboxylate in the presence of a base such as triethylamine. The resulting intermediate is then treated with benzylamine in the presence of a catalyst to yield the final product.

Scientific Research Applications

2-fluoro-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been shown to exhibit various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been reported to exhibit antimicrobial activity against various bacterial strains.